N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-4-methylbenzamide
• InChI: InChI=1S/C15H14N4O/c1-11-6-8-12(9-7-11)15(20)16-10-19-14-5-3-2-4-13(14)17-18-19/h2-9H,10H2,1H3,(H,16,20)
• InChI Key: LMAMHIMZZLEWND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCN2C3=CC=CC=C3N=N2
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide, also known as BTA-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTA-1 is a benzotriazole derivative that exhibits unique properties, making it an attractive candidate for use in a wide range of applications.

Mechanism of Action

The mechanism of action of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that are involved in the breakdown of acetylcholine in the nervous system. By inhibiting the activity of these enzymes, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide may increase the levels of acetylcholine in the brain, which could have beneficial effects in certain neurological disorders.
Biochemical and Physiological Effects:
N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide inhibits the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that are involved in the breakdown of acetylcholine in the nervous system. In vivo studies have shown that N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide can improve cognitive function in animal models of Alzheimer's disease. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has also been shown to have anticancer activity, although the mechanism of action is not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide is its relatively simple synthesis, which makes it easy to obtain in a laboratory setting. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide also exhibits unique properties, such as its ability to inhibit the activity of certain enzymes, which makes it an attractive candidate for use in various applications. However, one of the limitations of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for research on N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide. One area of interest is the development of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide derivatives with improved properties, such as increased potency or decreased toxicity. Another area of interest is the investigation of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide as a potential treatment for neurological disorders, such as Alzheimer's disease. Finally, further research is needed to fully understand the mechanism of action of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide involves the reaction of 4-methylbenzoyl chloride with 1H-1,2,3-benzotriazole in the presence of a base. The reaction proceeds through the formation of an intermediate, which is subsequently converted to N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide through a series of steps. The synthesis of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has been extensively studied for its potential applications in various fields, including materials science, biochemistry, and pharmacology. In materials science, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has been used as a corrosion inhibitor for metals and as a stabilizer for polymers. In biochemistry, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. In pharmacology, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzamide has been investigated for its potential use as an anticancer agent.